ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate

• IUPAC Name: ethyl 3-(4-ethoxyphenyl)-3-(furan-2-carbonylamino)propanoate
• InChI: InChI=1S/C18H21NO5/c1-3-22-14-9-7-13(8-10-14)15(12-17(20)23-4-2)19-18(21)16-6-5-11-24-16/h5-11,15H,3-4,12H2,1-2H3,(H,19,21)
• InChI Key: XMNBRFXBYKTITN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)OCC)NC(=O)C2=CC=CO2
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol

Description

Ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate, also known as EFAP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. EFAP is a prodrug, which means that it is inactive until metabolized into its active form.

Scientific Research Applications

Ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate has been shown to have potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.

Mechanism of Action

Ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate exerts its effects by inhibiting various enzymes and signaling pathways in the body. One of the main targets of ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate is the enzyme cyclooxygenase-2 (COX-2), which plays a role in inflammation and cancer growth. ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate also inhibits the production of reactive oxygen species (ROS), which can cause oxidative damage to cells and contribute to disease progression. Additionally, ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate has been shown to modulate various signaling pathways involved in cell proliferation and survival.
Biochemical and Physiological Effects:
ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate has been shown to have a variety of biochemical and physiological effects in the body. In cancer cells, ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate has been found to induce apoptosis by activating caspase-3 and -9. ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate has also been shown to inhibit the production of prostaglandin E2 (PGE2), a pro-inflammatory mediator. In neurodegenerative disease research, ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate has been found to reduce oxidative stress and inflammation, as well as protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate in lab experiments is its specificity for certain enzymes and signaling pathways, which allows for targeted inhibition of these pathways. ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate is also relatively easy to synthesize and has high purity, which makes it a useful tool for research. However, one limitation of ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate is its potential toxicity at high doses, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate. One area of interest is the development of ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate analogs with improved potency and specificity for certain targets. Another direction is the investigation of ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate's potential applications in other disease areas, such as metabolic disorders and cardiovascular disease. Additionally, research on the pharmacokinetics and pharmacodynamics of ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate could lead to improved dosing and delivery strategies. Overall, ethyl 3-(4-ethoxyphenyl)-3-(2-furoylamino)propanoate has the potential to be a valuable tool in scientific research and a promising candidate for drug development.